(S)-ROSCOVITINE
(S)-ROSCOVITINE
Brand Name:
Vulcanchem
CAS No.:
186692-45-5
VCID:
VC0066150
InChI:
InChI=1S/C19H26N6O/c1-4-15(11-26)22-19-23-17(20-10-14-8-6-5-7-9-14)16-18(24-19)25(12-21-16)13(2)3/h5-9,12-13,15,26H,4,10-11H2,1-3H3,(H2,20,22,23,24)/t15-/m0/s1
SMILES:
CCC(CO)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NCC3=CC=CC=C3
Molecular Formula:
C19H26N6O
Molecular Weight:
354.4 g/mol
(S)-ROSCOVITINE
CAS No.: 186692-45-5
Main Products
VCID: VC0066150
Molecular Formula: C19H26N6O
Molecular Weight: 354.4 g/mol
| CAS No. | 186692-45-5 |
|---|---|
| Product Name | (S)-ROSCOVITINE |
| Molecular Formula | C19H26N6O |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | (2S)-2-[[6-(benzylamino)-9-propan-2-ylpurin-2-yl]amino]butan-1-ol |
| Standard InChI | InChI=1S/C19H26N6O/c1-4-15(11-26)22-19-23-17(20-10-14-8-6-5-7-9-14)16-18(24-19)25(12-21-16)13(2)3/h5-9,12-13,15,26H,4,10-11H2,1-3H3,(H2,20,22,23,24)/t15-/m0/s1 |
| Standard InChIKey | BTIHMVBBUGXLCJ-HNNXBMFYSA-N |
| Isomeric SMILES | CC[C@@H](CO)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NCC3=CC=CC=C3 |
| SMILES | CCC(CO)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NCC3=CC=CC=C3 |
| Canonical SMILES | CCC(CO)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NCC3=CC=CC=C3 |
| Synonyms | (2S)-2-[[9-(1-Methylethyl)-6-[(phenylmethyl)amino]-9H-purin-2-yl]amino]-1-butanol |
| PubChem Compound | 6603989 |
| Last Modified | Nov 12 2021 |
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